Cas no 1272758-23-2 (3-(4-Chloro-1-phenylbutyl)pyridine)

3-(4-Chloro-1-phenylbutyl)pyridine is a chloro-substituted pyridine derivative with a phenylbutyl side chain, offering versatility as an intermediate in organic synthesis. Its structure combines aromatic and aliphatic functionalities, making it useful for constructing complex molecules in pharmaceutical and agrochemical research. The chloro group enhances reactivity, enabling further functionalization through nucleophilic substitution or cross-coupling reactions. The pyridine moiety contributes to coordination chemistry, while the phenylbutyl chain may influence lipophilicity and binding interactions. This compound is particularly valuable in medicinal chemistry for scaffold modification due to its balanced polarity and synthetic adaptability. Proper handling is recommended due to potential reactivity of the chloro substituent.

3-(4-Chloro-1-phenylbutyl)pyridine structure

1272758-23-2 structure

Product Name:3-(4-Chloro-1-phenylbutyl)pyridine

CAS No:1272758-23-2

MF:C₁₅H₁₆ClN

MW:245.747242927551

CID:4827526

Update Time:2025-09-20

3-(4-Chloro-1-phenylbutyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(4-CHLORO-1-PHENYLBUTYL)PYRIDINE
- 3-(4-Chloro-1-phenylbutyl)pyridine
- Inchi： 1S/C15H16ClN/c16-10-4-9-15(13-6-2-1-3-7-13)14-8-5-11-17-12-14/h1-3,5-8,11-12,15H,4,9-10H2
- InChI Key： XDBOXGNFGCXUKC-UHFFFAOYSA-N
- SMILES： ClCCCC(C1C=NC=CC=1)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 201
XLogP3: 3.9
Topological Polar Surface Area: 12.9

3-(4-Chloro-1-phenylbutyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029197981-1g	3-(4-Chloro-1-phenylbutyl)pyridine	1272758-23-2	97%	1g	$624.68	2022-04-03

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Additional information on 3-(4-Chloro-1-phenylbutyl)pyridine

Research Briefing on 3-(4-Chloro-1-phenylbutyl)pyridine (CAS: 1272758-23-2): Recent Advances and Applications

The compound 3-(4-Chloro-1-phenylbutyl)pyridine (CAS: 1272758-23-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery. The compound's unique structural features, including the chloro-phenyl and pyridine moieties, make it a promising candidate for modulating biological targets, particularly in neurological and inflammatory disorders.

Recent studies have highlighted the compound's efficacy as a selective inhibitor of key enzymes involved in neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against acetylcholinesterase (AChE), with an IC50 value of 0.8 μM, suggesting potential applications in Alzheimer's disease therapy. The research also revealed its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) targeting. These findings underscore the compound's dual functionality as both a structural scaffold and a bioactive agent.

In addition to its neurological applications, 3-(4-Chloro-1-phenylbutyl)pyridine has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) identified its role as a modulator of apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's mechanism involves the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while simultaneously inhibiting anti-apoptotic pathways mediated by Bcl-2. This dual-action mechanism positions it as a potential adjunct therapy in combination regimens.

The synthetic pathways for 3-(4-Chloro-1-phenylbutyl)pyridine have also been optimized in recent years. A 2024 publication in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving a 92% yield and >99% enantiomeric excess (ee). This advancement addresses previous challenges in scalability and stereochemical control, paving the way for industrial-scale production. The improved synthesis not only enhances cost-efficiency but also ensures consistent quality for pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-Chloro-1-phenylbutyl)pyridine. Pharmacokinetic studies indicate moderate hepatic metabolism via CYP3A4, necessitating further structural modifications to improve metabolic stability. Additionally, ongoing toxicological evaluations are critical to assess its safety profile, particularly regarding potential off-target effects on cardiac ion channels. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these limitations through rational drug design approaches.

In conclusion, 3-(4-Chloro-1-phenylbutyl)pyridine (CAS: 1272758-23-2) represents a versatile chemical entity with multifaceted therapeutic potential. Its recent advancements in synthesis, target specificity, and mechanistic understanding position it as a compelling subject for future research. As investigations progress into Phase I clinical trials (anticipated in 2025), this compound may emerge as a valuable addition to the medicinal chemist's arsenal against complex diseases.